Permanganate

Catalog No.
S592212
CAS No.
14333-13-2
M.F
MnO4(−)
MnO4-
M. Wt
118.936 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Permanganate

Manual handling of solid potassium permanganate for water treatment poses dust hazards, feed line clogging, and labor-intensive dissolution. SMolecule's permanganate standard solution (1000 mg/L) serves as a precise redox titrant, while our bulk sodium permanganate 40% w/w liquid (CAS 14333-13-2) enables automated, clog-free dosing for iron, manganese, and H₂S oxidation.

  • Eliminates toxic chromium waste vs. dichromate; no external indicator needed due to auto-color change.
  • Ambient-temperature active, no thermal/chemical activation like persulfate.
  • 40% w/w NaMnO₄ solution for continuous metering; max 3-6% for KMnO₄ solids.

Global supply with documentation support.

CAS Number

14333-13-2

Product Name

Permanganate

IUPAC Name

permanganate

Molecular Formula

MnO4(−)
MnO4-

Molecular Weight

118.936 g/mol

InChI

InChI=1S/Mn.4O/q;;;;-1

InChI Key

NPDODHDPVPPRDJ-UHFFFAOYSA-N

SMILES

[O-][Mn](=O)(=O)=O

Synonyms

MnO4(1-), MnO4-, permanganate, permanganic acid

Canonical SMILES

[O-][Mn](=O)(=O)=O

The exact mass of the compound Permanganate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Electrolytes - Ions - Anions - Oxides - Supplementary Records. It belongs to the ontological category of manganese oxoanion in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

1000 mg/L (MnO4-) as standard solution

Package Size

100 ml, 125 ml, 500 ml

Permanganate (CAS 14333-13-2) is a powerful, transition-metal-based oxoanion widely utilized as a primary oxidant in water treatment, chemical synthesis, and environmental remediation[1]. Characterized by the +7 oxidation state of manganese, it exhibits a robust standard reduction potential of +1.51 V in acidic media. Unlike many alternative oxidants, permanganate functions effectively across a broad pH range and yields insoluble manganese dioxide (MnO2) as a primary byproduct, which provides secondary coagulant benefits [1]. In procurement contexts, the selection of the specific permanganate salt—typically sodium or potassium—dictates its physical form and solubility, directly impacting dosing system design, handling safety, and application efficiency.

Research Fit

Direct oxidant; no activation step required
Built-in visual endpoint (purple to MnO₂)
Reported green chemistry profile via MnO₂ recycling

Substituting permanganate with other strong oxidants like dichromate or persulfate fundamentally alters process requirements and safety profiles. While dichromate is a strong oxidant, its use generates highly toxic, carcinogenic chromium byproducts and requires external indicators for endpoint detection. Persulfate, though stable, is kinetically sluggish at ambient temperatures and demands significant energy inputs—such as heat, UV irradiation, or alkaline activation—to generate reactive sulfate radicals [1]. Furthermore, attempting to substitute highly soluble sodium permanganate with the more common potassium permanganate in automated liquid dosing systems often leads to feed line clogging, inadequate concentration limits (max ~3-6% w/w versus 40% w/w), and increased labor for on-site solid dissolution .

Substitution Risk

Property
KMnO₄ (Target)
Common Substitute
Reaction Initiation
Direct oxidation; no activator needed
Persulfate: requires activation (heat, base, metals); adds cost
PAH Removal & Soil Impact
High PAH destruction; significant SOM depletion
Ferrate: balanced removal with minimal soil disruption
Mn²⁺ Oxidation Speed
Slower kinetics; effective with sufficient contact time
ClO₂: rapid oxidation, but may form chlorinated byproducts
Alkene Dihydroxylation
Cost-effective, safer; risk of over-oxidation
OsO₄: high yield, low over-oxidation; toxic, expensive

Oxidation Potential and Self-Indicator vs. Dichromate

In acidic environments, permanganate demonstrates a standard reduction potential of +1.51 V, significantly outperforming the +1.33 V potential of dichromate [1]. This higher thermodynamic driving force allows permanganate to oxidize a broader range of recalcitrant compounds. Additionally, the intense purple color of the MnO4- ion transitions to colorless Mn2+ (in acid) or brown MnO2 (in neutral/alkaline media), allowing it to act as a self-indicator [1]. In contrast, dichromate reduces to a green Cr3+ ion, which masks visual endpoints and necessitates the procurement and addition of external redox indicators like sodium diphenylamine.

Evidence DimensionStandard Reduction Potential (Acidic Media)
Target Compound Data+1.51 V (Permanganate, MnO4-)
Comparator Or Baseline+1.33 V (Dichromate, Cr2O7 2-)
Quantified Difference+0.18 V higher thermodynamic potential
ConditionsStandard acidic aqueous conditions (25°C)

The higher oxidation potential ensures more complete degradation of target compounds, while the self-indicating property simplifies analytical and industrial monitoring workflows by eliminating secondary reagent costs.

Reaction Initiation Requirement
Head-to-head
Permanganate: direct oxidation of soil reductants. Persulfate: indirect, requires activation to generate SO₄•⁻ radicals.
Activation-free design may simplify field operations
Qualitative mechanistic difference; operational cost context

Solubility Limits: Sodium vs. Potassium Salt

When selecting a permanganate salt for continuous liquid dosing, the counterion dictates maximum operational concentration. Sodium permanganate (NaMnO4) achieves a solubility of approximately 40% w/w, allowing it to be supplied and metered as a highly concentrated, ready-to-use liquid [1]. In contrast, potassium permanganate (KMnO4) is limited to a solubility of roughly 1-3% w/w in standard liquid preparations due to its crystallization threshold [1]. This massive disparity means that procuring the sodium salt eliminates the need for on-site dry chemical handling, dust mitigation, and large mixing tanks, directly streamlining the footprint of automated dosing systems [1].

Evidence DimensionMaximum Aqueous Concentration (Commercial Dosing)
Target Compound DataUp to 40% w/w (Sodium Permanganate)
Comparator Or Baseline1% to 3% w/w standard liquid prep (Potassium Permanganate)
Quantified Difference>10x higher maximum operational concentration
ConditionsAqueous solution preparation at 20°C

Procuring the highly soluble sodium form enables the use of compact, automated liquid metering pumps and eliminates the occupational hazards associated with handling reactive solid dusts.

PAH Removal vs. SOM Preservation
Reported
KMnO₄ PAH removal up to 87.27% (fluvo-aquic soil) with 24.28% SOM reduction. Ferrate: 79.23% removal, minimal SOM loss.
Trade-off: max contaminant destruction vs. soil health
Four soil types; stoichiometric oxidant demand method

Ambient Reactivity vs. Persulfate Activation

Persulfate (S2O8 2-) possesses a high theoretical oxidation potential but is kinetically stable at ambient temperatures, requiring external activation (thermal >40°C, UV, or alkaline addition) to generate the reactive sulfate radical [1]. The thermal activation of persulfate requires an activation energy of approximately 102-128 kJ/mol, representing a significant energy and infrastructure cost[1]. Permanganate, conversely, reacts directly with electron-rich moieties (such as double bonds and reduced metals) at ambient temperatures without the need for catalytic or thermal activation, immediately initiating contaminant degradation upon injection or dosing.

Evidence DimensionRequirement for External Activation Energy
Target Compound DataZero external activation required (direct ambient reaction)
Comparator Or Baseline102 - 128 kJ/mol activation energy (Thermal Persulfate)
Quantified DifferenceElimination of >100 kJ/mol activation barrier
ConditionsAmbient groundwater or wastewater treatment (15-25°C)

Eliminating the need for heating or secondary chemical activators drastically reduces the operational complexity and energy footprint of in situ environmental remediation and wastewater treatment.

Mn²⁺ Oxidation Kinetics
Head-to-head
KMnO₄: 90% oxidation of low Mn²⁺ (60–200 µg/L) in 15–30 min. ClO₂: same within 5 min. Optimum KMnO₄ dose ratio 1.7–2.5× Mn²⁺.
Sufficient contact time essential for KMnO₄ selection
pH 7.0, 9°C, TOC 3.4 mg/L surface water
Syn-Dihydroxylation Selectivity
Cross-study
KMnO₄: cyclohexene → cis-diol, reported 85% yield but over-oxidation risk. OsO₄: near-quantitative yields, high toxicity/cost.
Cost-safety profile may suit teaching/pilot scale
85% from optimized example; not universal

Municipal and Industrial Water Treatment

Driven by its 40% w/w solubility, sodium permanganate is the optimal choice for automated liquid dosing systems targeting the oxidation of dissolved iron, manganese, and hydrogen sulfide [1]. It avoids the feed-line clogging and dust hazards associated with solid potassium permanganate, ensuring continuous, precise metering in municipal facilities[1].

In Situ Chemical Oxidation (ISCO)

Permanganate is highly effective for the in situ degradation of chlorinated ethenes and other reactive organic contaminants [2]. Because it requires no thermal or chemical activation—unlike persulfate—it can be injected directly into ambient-temperature aquifers, simplifying field operations and reducing secondary reagent costs [2].

Analytical Redox Titrimetry

Leveraging its high standard reduction potential (+1.51 V) and distinct color transition (purple to colorless/brown), permanganate serves as a primary titrant in quantitative redox analysis [1]. It eliminates the need for external indicators required by dichromate, streamlining laboratory workflows and avoiding the generation of toxic chromium waste [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Passive In Situ Chemical Oxidation
Direct, persistent oxidation without activation
Subsurface longevity; MnO₂ precipitation management
Alkene Dihydroxylation (Teaching/Pilot)
Lower cost and toxicity vs. OsO₄
Over-oxidation yield trade-off; waste disposal requirements
Manganese Control in Drinking Water
Predictable dose ratio; no chlorinated byproducts
Contact time adequacy; residual Mn²⁺ monitoring
Ex-Situ PAH Soil Treatment
Aggressive PAH destruction efficiency
Soil organic matter impact; regulatory closure requirements

Physical Description

Generally purplish colored. Soluble in water. Noncombustible, but accelerate the burning of combustible material. If the combustible material is finely divided, the mixture may be explosive. May spontaneously ignite in contact with liquid combustible materials. Contact with sulfuric acid may cause fire or explosion.

UNII

2BL953CCZ2

MeSH Pharmacological Classification

Oxidants

Other CAS

14333-13-2

Wikipedia

Permanganate ion

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